Cas no 338954-74-8 (2,5,6-trimethyl-1-[(3-methylphenyl)methyl]-4-nitro-1H-1,3-benzodiazole)

• Product Name: 2,5,6-trimethyl-1-[(3-methylphenyl)methyl]-4-nitro-1H-1,3-benzodiazole
• CAS No: 338954-74-8
• CID: 4648008
• Update Time: 2025-10-31

2,5,6-trimethyl-1-[(3-methylphenyl)methyl]-4-nitro-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 2,5,6-trimethyl-1-[(3-methylphenyl)methyl]-4-nitro-1H-1,3-benzodiazole

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2,5,6-trimethyl-1-[(3-methylphenyl)methyl]-4-nitro-1H-1,3-benzodiazole

Research Brief on 2,5,6-Trimethyl-1-[(3-methylphenyl)methyl]-4-nitro-1H-1,3-benzodiazole (CAS: 338954-74-8)

The compound 2,5,6-trimethyl-1-[(3-methylphenyl)methyl]-4-nitro-1H-1,3-benzodiazole (CAS: 338954-74-8) has recently garnered attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the role of this benzodiazole derivative as a promising scaffold for the development of novel bioactive molecules. Its structural framework, characterized by a nitro group and a trimethylbenzyl moiety, has been associated with diverse pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Researchers have employed advanced synthetic methodologies, such as multi-step organic reactions and computational modeling, to optimize its chemical properties and enhance its biological efficacy.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound demonstrated significant inhibitory effects against specific bacterial strains, suggesting its potential as an antibiotic candidate. The study utilized in vitro assays to evaluate its minimum inhibitory concentration (MIC) and cytotoxicity profiles, revealing a favorable therapeutic window. Furthermore, molecular docking simulations indicated strong interactions with bacterial target proteins, providing insights into its mechanism of action.

Another key area of investigation involves the compound's potential in oncology. Preliminary data from cell-based assays indicate that 2,5,6-trimethyl-1-[(3-methylphenyl)methyl]-4-nitro-1H-1,3-benzodiazole may modulate signaling pathways associated with apoptosis and cell proliferation. Researchers are particularly interested in its ability to selectively target cancer cells while sparing normal tissues, a critical factor in reducing off-target effects in chemotherapy.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties, such as solubility and metabolic stability. Current efforts are focused on structural modifications to improve its bioavailability and reduce potential toxicity. Collaborative research between academic institutions and pharmaceutical companies is underway to advance this compound into preclinical trials.

In conclusion, 2,5,6-trimethyl-1-[(3-methylphenyl)methyl]-4-nitro-1H-1,3-benzodiazole represents a versatile and pharmacologically relevant molecule with broad applications in drug discovery. Continued research is essential to fully elucidate its therapeutic potential and translate laboratory findings into clinical benefits.